Cas no 2228253-86-7 (2-1-(4-chloro-2-methylphenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(4-chloro-2-methylphenyl)cyclopropylpropan-2-amine
• CAS No: 2228253-86-7
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5818020
• PubChem ID: 165977087
• Update Time: 2025-05-24

2-1-(4-chloro-2-methylphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chloro-2-methylphenyl)cyclopropylpropan-2-amine
• 2228253-86-7
• EN300-2003466
• 2-[1-(4-chloro-2-methylphenyl)cyclopropyl]propan-2-amine

• Inchi： 1S/C13H18ClN/c1-9-8-10(14)4-5-11(9)13(6-7-13)12(2,3)15/h4-5,8H,6-7,15H2,1-3H3
• InChI Key： HOWGFFKTCWFROA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(4-chloro-2-methylphenyl)cyclopropylpropan-2-amine

Compound CAS No. 2228253-86-7: 2-(1-(4-Chloro-2-Methylphenyl)cyclopropyl)Propan-2-Amine

The compound with CAS No. 2228253-86-7, known as 2-(1-(4-chloro-2-methylphenyl)cyclopropyl)propan-2-amine, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a cyclopropyl ring, a chloro-substituted aromatic ring, and a tertiary amine group. These features make it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of cyclopropyl-containing compounds in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs). The cyclopropyl group in this molecule is particularly interesting as it introduces strain and rigidity into the structure, which can enhance binding affinity to target proteins. This property has been exploited in the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The 4-chloro-2-methylphenyl substituent further enhances the molecule's versatility by introducing electronic and steric effects. Chlorine substitution at the para position increases the molecule's lipophilicity, while the methyl group at the ortho position provides additional steric bulk. These characteristics are advantageous in drug design, where balancing lipophilicity and solubility is crucial for achieving optimal pharmacokinetic profiles.

From a synthetic perspective, the construction of cyclopropyl-containing compounds remains a challenging yet rewarding endeavor. Recent advancements in catalytic cyclopropanation techniques have enabled more efficient syntheses of such molecules. For instance, transition-metal-catalyzed methods, such as those involving palladium or rhodium catalysts, have been employed to construct the cyclopropyl ring with high precision. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for ensuring the compound's biological activity.

In terms of biological activity, propan-2-amine derivatives like this compound have shown promise as inhibitors of various enzymes and receptors. For example, recent research has demonstrated that such molecules can modulate histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression. The tertiary amine group in this compound likely plays a key role in these interactions by serving as a hydrogen bond donor or acceptor.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the cyclopropyl ring interacts favorably with hydrophobic pockets on target proteins, while the amine group engages in critical hydrogen bonding interactions. Such insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, CAS No. 2228253-86-7, or 2-(1-(4-chloro-2-methylphenyl)cyclopropyl)propan-2-amine, represents a fascinating example of how structural complexity can be harnessed to create molecules with significant therapeutic potential. With ongoing advancements in synthetic methodologies and computational modeling, this compound serves as a testament to the ever-evolving landscape of modern organic chemistry.